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Compound of Interest

Compound Name: beta-Ocimene

Cat. No.: B7771426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of β-ocimene as a standard in

analytical chemistry, primarily focusing on chromatographic techniques. β-Ocimene, a

monoterpene with a characteristic sweet, herbaceous scent, is a common component of

essential oils and is utilized in the flavor and fragrance industries.[1][2] It exists as a mixture of

isomers, primarily cis (Z) and trans (E)-β-ocimene.[1][2] Accurate quantification of β-ocimene is

crucial for quality control in these industries and for research into the chemical composition of

plant volatiles.

Physicochemical Properties of β-Ocimene
A solid understanding of the physicochemical properties of β-ocimene is fundamental for its use

as an analytical standard.
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Property Value

Molecular Formula C₁₀H₁₆

Molecular Weight 136.23 g/mol

CAS Number 13877-91-3

Boiling Point 176-178 °C

Density 0.801 g/cm³

Isomers
(Z)-β-ocimene (cis) and (E)-β-ocimene (trans)

are the most common.

Solubility
Insoluble in water, soluble in ethanol and other

organic solvents.

Appearance Colorless to pale yellow oily liquid.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Method for β-Ocimene Quantification
This protocol outlines a validated method for the quantification of β-ocimene in essential oil

samples using GC-MS.

2.1.1. Materials and Reagents

β-Ocimene analytical standard (≥90% purity)

Hexane (or other suitable organic solvent, e.g., ethyl acetate)

Methanol

Internal Standard (IS) (e.g., n-tridecane or octadecane)

Volumetric flasks

Micropipettes
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GC vials with inserts

2.1.2. Preparation of Standard Solutions

Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of β-ocimene

standard into a 10 mL volumetric flask. Dissolve and dilute to volume with hexane.

Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the chosen

internal standard in hexane at a concentration of 1000 µg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the primary stock solution with hexane to achieve concentrations ranging from 0.1 to 10

µg/mL.

Calibration Standards: To each working standard solution, add the internal standard to a final

concentration of 10 µg/mL. This will be used to construct the calibration curve.

2.1.3. Sample Preparation

Accurately weigh a known amount of the essential oil sample.

Dilute the sample with hexane to bring the expected concentration of β-ocimene within the

range of the calibration curve.

Add the internal standard to the diluted sample to the same final concentration as in the

calibration standards.

2.1.4. GC-MS Instrumentation and Conditions
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Parameter Condition

Gas Chromatograph Agilent 7890B or equivalent

Mass Spectrometer Agilent 5977A or equivalent

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1.0 mL/min

Inlet Temperature 250 °C

Injection Volume 1 µL

Split Ratio 50:1

Oven Temperature Program
Initial temperature of 60 °C, hold for 2 minutes,

ramp to 240 °C at 3 °C/min, hold for 5 minutes.

MS Transfer Line 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range 40-350 amu

2.1.5. Data Analysis and Quantification

Identify the β-ocimene peak in the chromatogram based on its retention time and mass

spectrum.

Construct a calibration curve by plotting the ratio of the peak area of β-ocimene to the peak

area of the internal standard against the concentration of the β-ocimene standards.

Determine the concentration of β-ocimene in the sample by using the linear regression

equation from the calibration curve.

High-Performance Liquid Chromatography (HPLC)
Method
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For a reverse-phase HPLC method, the following conditions can be applied.[3]

2.2.1. HPLC Instrumentation and Conditions

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
Newcrom R1 column (4.6 x 150 mm, 5 µm) or

equivalent C18 column

Mobile Phase

Acetonitrile and water with 0.1% phosphoric

acid (for MS compatibility, replace with formic

acid)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detector
Diode Array Detector (DAD) or Mass

Spectrometer (MS)

Column Temperature 30 °C

Method Validation Summary
The following tables summarize the typical validation parameters for a GC-MS method for the

quantification of terpenes, which can be applied to β-ocimene analysis. The validation should

be performed according to ICH guidelines.

Table 1: Linearity

Analyte
Concentration Range
(µg/mL)

Correlation Coefficient (R²)

β-Ocimene (example) 0.1 - 10 ≥ 0.998

Table 2: Accuracy (Recovery)
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Analyte
Spiked
Concentration
(µg/mL)

Mean Recovery (%)
Acceptance
Criteria (%)

β-Ocimene (example) Low QC 85-115 80-120

Medium QC 90-110 80-120

High QC 90-110 80-120

Table 3: Precision (Relative Standard Deviation - RSD)

Analyte
Concentration
(µg/mL)

Intra-day
Precision (%
RSD)

Inter-day
Precision (%
RSD)

Acceptance
Criteria (%
RSD)

β-Ocimene

(example)
Low QC ≤ 15 ≤ 15 ≤ 15

Medium QC ≤ 10 ≤ 10 ≤ 15

High QC ≤ 10 ≤ 10 ≤ 15

Table 4: Limits of Detection (LOD) and Quantitation (LOQ)

Analyte LOD (µg/mL) LOQ (µg/mL)

β-Ocimene (example) 0.03 0.1
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Caption: Workflow for β-Ocimene Quantification using GC-MS.
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Method Validation Parameters
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Caption: Key Parameters for Analytical Method Validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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